2-Fluoro-1-morpholinoethanone

• Molecular Formula: C6H10FNO2
• Molecular Weight: 147.15 g/mol
• IUPAC Name: 2-fluoro-1-morpholin-4-ylethanone
• InChI: InChI=1S/C6H10FNO2/c7-5-6(9)8-1-3-10-4-2-8/h1-5H2
• InChI Key: XNKTYSGWEJUSEB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CF

Description

2-Fluoro-1-morpholinoethanone is a useful research compound. Its molecular formula is C6H10FNO2 and its molecular weight is 147.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl fluoroacetate (50 g, 472 mmol) and morpholine (82 g, 944 mmol) was heated at 70° C. for 20 h. After cooling to ambient temperature, the mixture was added to a stirred mixture of 2 N HCl (240 mL) and methylene chloride (200 mL) over 20 min. The organic layer was separated and the aqueous layer was extracted with dichloromethane (200 mL×2). The combined organic phase was dried over anhydrous MgSO4 and concentrated in vacuo to give 51.7 g (74.6%) of the title compound. 1H NMR (400 MHz, CDCl3) δ 4.96 (d, J=47.2 Hz, 2H), 3.70 (bs, 4H), 3.64 (bs, 2H), 3.47 (bs, 2H).